Cas no 2092794-46-0 (4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine)

• Product Name: 4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine
• CAS No: 2092794-46-0
• MF: C₁₀H₉ClN₂S
• MW: 224.709859609604
• CID: 5721990
• PubChem ID: 121205823
• Update Time: 2025-06-07

4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine
• F1967-4229
• 2092794-46-0
• AKOS026714852
• Pyrimidine, 4-chloro-2-methyl-6-(2-thienylmethyl)-
• 4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine

• Inchi： 1S/C10H9ClN2S/c1-7-12-8(6-10(11)13-7)5-9-3-2-4-14-9/h2-4,6H,5H2,1H3
• InChI Key： GYFAIIRNAWUILH-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC2=CC=CS2)=NC(C)=N1

Computed Properties

• Exact Mass: 224.0174972g/mol
• Monoisotopic Mass: 224.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 322.3±32.0 °C(Predicted)
• pka: 0.06±0.32(Predicted)

Additional information on 4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine

Introduction to 4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine (CAS No. 2092794-46-0)

4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 2092794-46-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrimidine family, a class of molecules widely recognized for their biological activity and utility in drug development. The structural framework of this compound incorporates a chloro substituent at the 4-position, a methyl group at the 2-position, and a thiophen-2-ylmethyl moiety at the 6-position, which collectively contribute to its unique chemical properties and potential pharmacological applications.

The chloro group in 4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine plays a crucial role in its reactivity and interaction with biological targets. Chloro-substituted pyrimidines are often employed in medicinal chemistry due to their ability to serve as versatile intermediates in the synthesis of more complex molecules. The presence of this group allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored biological activities. This characteristic makes the compound particularly valuable in the development of novel therapeutic agents.

The methyl group at the 2-position of the pyrimidine ring adds another layer of structural complexity, influencing both the electronic properties and steric environment of the molecule. Methyl groups are frequently incorporated into drug candidates to modulate solubility, metabolic stability, and binding affinity. In the context of 4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine, this methyl substituent may contribute to optimizing pharmacokinetic profiles, ensuring that the compound behaves favorably within biological systems.

The thiophen-2-ylmethyl moiety at the 6-position is particularly noteworthy, as thiophene derivatives are well-documented for their broad spectrum of biological activities. Thiophenes are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The integration of a thiophenyl group into 4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine suggests potential applications in these therapeutic areas. The additional methyl group attached to the thiophene ring further diversifies its chemical space, opening up possibilities for generating novel analogs with enhanced efficacy or selectivity.

Recent advancements in computational chemistry and drug discovery methodologies have highlighted the importance of understanding molecular interactions at a detailed level. The structural features of 4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine, particularly its heterocyclic core and functional substituents, make it an attractive candidate for computational studies aimed at identifying potential binding partners and understanding mechanisms of action. These studies can provide critical insights into how such compounds might interact with biological targets, such as enzymes or receptors, thereby guiding their development into viable therapeutic agents.

In addition to its structural significance, 4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine has garnered attention in academic research for its synthetic utility. The compound serves as a valuable building block in multi-step synthetic routes leading to more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution reactions at the chloro substituent or cross-coupling reactions involving the thiophenyl ring, makes it a versatile intermediate in organic synthesis. This synthetic flexibility is crucial for exploring new chemical entities and expanding the pharmacological toolbox available to researchers.

The pharmaceutical industry has long been interested in pyrimidine derivatives due to their diverse biological activities and favorable pharmacokinetic properties. Pyrimidines are fundamental components of nucleic acids and play essential roles in cellular processes, making them natural targets for therapeutic intervention. By modifying their structure through substituents like chloro, methyl, and thiophenyl groups, researchers can fine-tune their interactions with biological targets and develop compounds with improved therapeutic profiles.

Current research trends indicate that 4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine may find applications in several key therapeutic areas. For instance, its structural motifs suggest potential utility in oncology, where pyrimidine-based compounds are extensively studied for their antitumor effects. Additionally, its antimicrobial properties make it a candidate for developing new antibiotics or antifungal agents against resistant strains. The compound's versatility also positions it as a promising candidate for exploring treatments in inflammatory diseases or neurological disorders, where precise molecular targeting is essential.

The synthesis of 4-Chloro-2-methyl-6-(thiophen-2-ylmethyl)pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the chloro substituent, alkylation or Friedel-Crafts type reactions to incorporate the thiophenyl group, and subsequent functionalization at other positions on the pyrimidine ring. Advances in synthetic methodologies have enabled more efficient and sustainable approaches to producing such compounds, reducing waste and improving scalability.

In conclusion,4-Chloro--(thiophen--(thiophene--(thiophene--(thiophene--(thiophene--(thiophene--(thiophene--(thiophrimidin